(E)-3-(2-aminophenyl)-2-(4-chlorophenyl)prop-2-enoic acid

• IUPAC Name: (E)-3-(2-aminophenyl)-2-(4-chlorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C15H12ClNO2/c16-12-7-5-10(6-8-12)13(15(18)19)9-11-3-1-2-4-14(11)17/h1-9H,17H2,(H,18,19)/b13-9+
• InChI Key: NVUPTMBFVVWOLS-UKTHLTGXSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C(C2=CC=C(C=C2)Cl)C(=O)O)N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C(\C2=CC=C(C=C2)Cl)/C(=O)O)N
• Molecular Formula: C15H12ClNO2
• Molecular Weight: 273.71 g/mol
• CAS RN: 5443-02-7

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. It includes the reactants, products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, optical activity, and reactivity with other substances.

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to its interaction with a biological system, how it exerts its effects, and any metabolic pathways it may be involved in.

Safety and Hazards

This includes information on the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve potential applications, ongoing research, and areas where further study is needed.